Cas no 1470069-80-7 (1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• CAS No: 1470069-80-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD33031501
• CID: 4488410
• PubChem ID: 155943256
• Update Time: 2025-06-12

1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-2-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester
• 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• 1-tert-butyl2-ethyl2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• 1470069-80-7
• EN300-27144391
• AT31838
• 1-(TERT-BUTYL) 2-ETHYL 2-METHYL-2,5-DIHYDRO-1H-PYRROLE-1,2-DICARBOXYLATE

• MDL： MFCD33031501
• Inchi： 1S/C13H21NO4/c1-6-17-10(15)13(5)8-7-9-14(13)11(16)18-12(2,3)4/h7-8H,6,9H2,1-5H3
• InChI Key： VWMIQRGXMQVPSD-UHFFFAOYSA-N
• SMILES： O(C(N1CC=CC1(C(=O)OCC)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815Da
• Monoisotopic Mass: 255.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate

Introduction to 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate (CAS No. 1470069-80-7)

1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate, identified by its CAS number 1470069-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its tert-butyl, ethyl, and methyl substituents, as well as the presence of two carboxyl groups at the 1 and 2 positions of the pyrrole ring, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate involve sophisticated organic reactions that highlight the compound's versatility. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the ethyl and methyl groups further modulate its electronic and steric properties. These modifications are crucial in designing molecules with improved pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have shown that pyrrole derivatives can act as potent inhibitors of enzymes and receptors involved in inflammatory pathways, making them promising candidates for drug development. The carboxyl groups in 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate provide multiple sites for hydrogen bonding and salt bridge formation, which are essential for stabilizing protein-ligand interactions.

In the context of drug discovery, the structural framework of 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate offers a scaffold for designing novel therapeutics. Its pyrrole core is a common motif in bioactive molecules, with reported activities ranging from antimicrobial to anticancer effects. The presence of electron-withdrawing groups like carboxylates increases the electrophilicity of the molecule, facilitating reactions such as nucleophilic addition or condensation reactions that are pivotal in medicinal chemistry.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Initial findings suggest that derivatives of this compound may exhibit inhibitory activity against these enzymes without significant side effects. This aligns with the broader goal of developing anti-inflammatory agents that target specific pathways while minimizing systemic toxicity.

Moreover, the synthesis strategies for 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate have been optimized to improve yield and purity. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyrrole core with high precision. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is critical for achieving desired biological activity.

The role of computational tools in understanding the behavior of 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological membranes and macromolecules. These simulations help in predicting drug-like properties such as solubility, permeability, and metabolic stability before experimental validation is conducted. Such predictive capabilities are invaluable in reducing the time and cost associated with drug development pipelines.

Recent research has also highlighted the importance of structure-based drug design in optimizing lead compounds like 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate. By integrating experimental data with computational models, scientists can refine molecular structures to enhance binding affinity and reduce off-target effects. This iterative process involves modifying substituents such as the tert-butyl, ethyl, or methyl groups to fine-tune pharmacological profiles.

The versatility of pyrrole derivatives extends beyond their use as standalone therapeutic agents; they also serve as key intermediates in synthesizing more complex molecules. For instance, functionalized pyrroles can be incorporated into peptidomimetics or small molecule libraries designed for high-throughput screening. The structural diversity offered by compounds like 1470069_80_7CAS_00147_0069_80_7CAS_00147_0069_80_7CAS_00147_0069_80_7CAS_00147_0069_80_7CAS makes them invaluable tools in exploratory drug discovery efforts.

In conclusion,1470069_80_7CAS represents a fascinating example of how structural engineering can lead to novel bioactive molecules with therapeutic potential. Its unique combination of substituents—such as the tert-butyl, ethyl, and methyl groups—and functional moieties—like carboxylates—makes it a versatile building block for medicinal chemistry applications. As research continues to uncover new biological targets and mechanisms,1470069_80_7CAS may play a pivotal role in developing next-generation pharmaceuticals that address unmet medical needs effectively.